Cas no 222714-33-2 (4-[(1S)-1-aminoethyl]benzoic acid)

• Product Name: 4-[(1S)-1-aminoethyl]benzoic acid
• CAS No: 222714-33-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD06761799
• CID: 252915
• PubChem ID: 28286491
• Update Time: 2025-04-19

4-[(1S)-1-aminoethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1S)-1-aminoethyl]-
• (S)-4-(1-Aminoethyl)benzoic acid
• (S)-4-(1-aminoethyl)benzoic acid HCl
• 4-((1S)-1-Aminoethyl)benzoic acid
• 4-[(1S)-1-aminoethyl]benzoic acid
• Benzoic acid,4-[(1S)-1-aminoethyl]
• (S)-4-(1-Amino-ethyl)-benzoic acid
• AK154798
• Benzoic acid, 4-[(1S)-1-aminoethyl]-
• NDMBVGSUFFPAFE-LURJTMIESA-N
• FCH853600
• 9179AH
• NE64153
• AX8048976
• ST24036165
• 714A332
• A878633
• (S)-4-(1-AMINOETHYL)BENZOICACID
• CS-D0241
• AKOS024260762
• 222714-33-2
• MFCD06761799
• SCHEMBL4448319
• DS-8183
• DTXSID40651217
• EN300-144698

• MDL： MFCD06761799
• Inchi： 1S/C9H11NO2/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6H,10H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： NDMBVGSUFFPAFE-LURJTMIESA-N
• SMILES： OC(C1C=CC(=CC=1)[C@H](C)N)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.186
• Boiling Point: 317℃ at 760 mmHg
• Flash Point: 145.5°C
• Refractive Index: 1.579
• PSA: 63.32000
• LogP: 2.10480